Cas no 23008-70-0 (1,2-Benzisoxazole-3-aceticacid, hydrazide)

1,2-Benzisoxazole-3-aceticacid, hydrazide Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazole-3-aceticacid, hydrazide
- 2-(1,2-benzisoxazol-3-yl)acetohydrazide
- 2-(1,2-benzoxazol-3-yl)acetohydrazide
- 1,2-Benzisoxazol-3-essigsaeure-hydrazid
- 2,6-DI(TERT-BUTYL-D9)-4-METHYLPHENOL-3,5-D2
- 2-benzo[d]isoxazol-3-ylacetohydrazide
- benzisoxazolylacetohydrazide
- benzo[d]isoxazol-3-yl-acetic acid hydrazide
- 2-(Benzo[d]isoxazol-3-yl)acetohydrazide
- SCHEMBL21379878
- 23008-70-0
- MFCD04117785
- FT-0680036
- DTXSID80376937
- A912720
- AKOS000147572
- 11W-0304
- J-506218
- 2-(1,2-Benizisxazol-3-yl)acetohydrazide
- 1,2-Benzisoxazole-3-acetic acid, hydrazide
- 2-(1, 2-benzoxazol-3-yl)acetohydrazide
- CS-0336319
-
- MDL: MFCD04117785
- Inchi: InChI=1S/C9H9N3O2/c10-11-9(13)5-7-6-3-1-2-4-8(6)14-12-7/h1-4H,5,10H2,(H,11,13)
- InChI Key: XZUBJBUOPNSVLV-UHFFFAOYSA-N
- SMILES: O=C(NN)CC1=NOC2=C1C=CC=C2
Computed Properties
- Exact Mass: 191.06900
- Monoisotopic Mass: 191.069477
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 81.2
Experimental Properties
- Density: 1.346
- Melting Point: 172-174°C
- Boiling Point: 482.8°C at 760 mmHg
- Flash Point: 245.8°C
- Refractive Index: 1.64
- PSA: 81.15000
- LogP: 1.45140
1,2-Benzisoxazole-3-aceticacid, hydrazide Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36/37/39
- HazardClass:IRRITANT
1,2-Benzisoxazole-3-aceticacid, hydrazide Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,2-Benzisoxazole-3-aceticacid, hydrazide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Key Organics Ltd | 11W-0304-10MG |
2-(1,2-benzisoxazol-3-yl)acetohydrazide |
23008-70-0 | >95% | 10mg |
£63.00 | 2025-02-09 | |
Key Organics Ltd | 11W-0304-25G |
2-(1,2-benzisoxazol-3-yl)acetohydrazide |
23008-70-0 | >95% | 25g |
£1320.00 | 2025-02-09 | |
abcr | AB158321-20 g |
2-(1,2-Benzisoxazol-3-yl)acetohydrazide; . |
23008-70-0 | 20 g |
€1,921.50 | 2023-07-20 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1406989-1g |
2-(Benzo[d]isoxazol-3-yl)acetohydrazide |
23008-70-0 | 95+% | 1g |
¥1244 | 2023-04-14 | |
abcr | AB158321-500mg |
2-(1,2-Benzisoxazol-3-yl)acetohydrazide; . |
23008-70-0 | 500mg |
€165.50 | 2025-02-19 | ||
abcr | AB158321-1g |
2-(1,2-Benzisoxazol-3-yl)acetohydrazide; . |
23008-70-0 | 1g |
€240.40 | 2025-02-19 | ||
abcr | AB158321-10g |
2-(1,2-Benzisoxazol-3-yl)acetohydrazide; . |
23008-70-0 | 10g |
€1032.90 | 2025-02-19 | ||
abcr | AB158321-5g |
2-(1,2-Benzisoxazol-3-yl)acetohydrazide; . |
23008-70-0 | 5g |
€637.30 | 2025-02-19 | ||
Ambeed | A267761-1g |
2-(Benzo[d]isoxazol-3-yl)acetohydrazide |
23008-70-0 | 95+% | 1g |
$124.0 | 2024-08-03 | |
A2B Chem LLC | AB21409-500mg |
2-(Benzo[d]isoxazol-3-yl)acetohydrazide |
23008-70-0 | >95% | 500mg |
$257.00 | 2024-04-20 |
1,2-Benzisoxazole-3-aceticacid, hydrazide Related Literature
-
Jack M. Harrowfield J. Mater. Chem. C, 2021,9, 7607-7614
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Yuanyuan Han,Wei Jiang Soft Matter, 2017,13, 2634-2642
-
Jens Antony,Stefan Grimme Phys. Chem. Chem. Phys., 2008,10, 2722-2729
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Magdalena Markiton,Agnieszka Ciemięga,Katarzyna Maresz,Anna Szelwicka,Anna Chrobok New J. Chem., 2018,42, 13602-13611
-
Xiaoting Yu,Xu Jia,Xiaolong Yang,Weisheng Liu,Wenwu Qin RSC Adv., 2014,4, 23571-23579
Additional information on 1,2-Benzisoxazole-3-aceticacid, hydrazide
1,2-Benzisoxazole-3-aceticacid, hydrazide (CAS No. 23008-70-0): A Comprehensive Overview
1,2-Benzisoxazole-3-aceticacid, hydrazide (CAS No. 23008-70-0) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of benzisoxazoles, which are known for their diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties.
The benzisoxazole scaffold is characterized by a five-membered heterocyclic ring containing an oxygen atom and a nitrogen atom. The presence of the hydrazide group further enhances the compound's reactivity and functional versatility. The 1,2-Benzisoxazole-3-aceticacid, hydrazide structure is particularly interesting because it combines the aromatic stability of the benzisoxazole ring with the reactivity of the hydrazide moiety, making it a valuable candidate for various chemical and biological applications.
Recent studies have highlighted the potential of 1,2-Benzisoxazole-3-aceticacid, hydrazide in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.
In addition to its anti-inflammatory properties, 1,2-Benzisoxazole-3-aceticacid, hydrazide has also shown promising results in cancer research. A 2022 study published in Cancer Research reported that this compound selectively inhibits the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The study identified that 1,2-Benzisoxazole-3-aceticacid, hydrazide disrupts the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This finding opens up new avenues for the development of targeted cancer therapies using this compound.
The synthesis of 1,2-Benzisoxazole-3-aceticacid, hydrazide has been extensively studied to optimize its yield and purity. A common synthetic route involves the condensation of 1,2-benzisoxazole-3-carboxylic acid with hydrazine hydrate under controlled conditions. This process yields a high-purity product that can be further characterized using techniques such as NMR spectroscopy and mass spectrometry. The ease of synthesis and availability of starting materials make 1,2-Benzisoxazole-3-aceticacid, hydrazide an attractive candidate for large-scale production and commercialization.
From a pharmacological perspective, 1,2-Benzisoxazole-3-aceticacid, hydrazide has been evaluated for its safety and efficacy in preclinical studies. Toxicity assessments have shown that this compound has a favorable safety profile at therapeutic doses. However, further clinical trials are necessary to fully understand its pharmacokinetics and potential side effects in humans.
In conclusion, 1,2-Benzisoxazole-3-aceticacid, hydrazide (CAS No. 23008-70-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to uncover new applications and mechanisms of action for this compound, contributing to its growing importance in the scientific community.
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